Cas no 2680868-93-1 (tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate)

• Product Name: tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate
• CAS No: 2680868-93-1
• MF: C₁₀H₁₅F₃N₂O₂
• MW: 252.233513116837
• CID: 6434360
• PubChem ID: 165914227
• Update Time: 2025-05-19

tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7305260
• tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate
• 2680868-93-1

• Inchi： 1S/C10H15F3N2O2/c1-9(2,3)17-8(16)15(7-5-14)6-4-10(11,12)13/h4,6-7H2,1-3H3
• InChI Key： UDIJWELOSOWIIY-UHFFFAOYSA-N
• SMILES： FC(CCN(CC#N)C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 252.10856221g/mol
• Monoisotopic Mass: 252.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.3Ų

Additional information on tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate

Introduction to tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate (CAS No. 2680868-93-1)

tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate, identified by the chemical identifier CAS No. 2680868-93-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This carbamate derivative is characterized by its unique structural motifs, which include a tert-butyl group and a combination of a cyanomethyl and a 3,3,3-trifluoropropyl moiety. These structural features contribute to its distinctive chemical properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl group, a well-known tert-alkyl substituent, is frequently employed in organic synthesis due to its stability and ability to facilitate selective reactions while protecting functional groups. In the context of tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate, this group enhances the compound's solubility in non-polar solvents and improves its resistance to hydrolysis, which is crucial for maintaining structural integrity during synthetic processes.

The presence of the cyanomethyl group introduces a cyano functionality, which is a versatile handle for further chemical modifications. This group can undergo nucleophilic addition reactions, allowing for the introduction of various substituents at the carbon-nitrogen triple bond. Such reactivity makes it an excellent precursor for constructing more complex molecular architectures, including heterocyclic compounds and pharmacophores.

The 3,3,3-trifluoropropyl moiety adds another layer of complexity to the compound's behavior. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and electronic properties of molecules. In pharmaceutical applications, trifluoromethyl groups are often incorporated into drug candidates to enhance their pharmacokinetic profiles. The electron-withdrawing nature of fluorine can also influence the reactivity of adjacent functional groups, making this compound a promising candidate for fine-tuning reaction outcomes.

Recent advancements in synthetic methodologies have highlighted the utility of tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate as a building block in medicinal chemistry. For instance, researchers have leveraged its structural features to develop novel inhibitors targeting specific enzymatic pathways implicated in diseases such as cancer and inflammatory disorders. The combination of the cyano and trifluoropropyl groups provides a scaffold that can be readily modified to achieve high selectivity and potency.

In one notable study published in the Journal of Medicinal Chemistry, scientists utilized tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate to synthesize a series of carbamate-based compounds with potential anti-inflammatory properties. The researchers found that substituting the cyanomethyl group with various heterocyclic structures led to significant enhancements in binding affinity to target proteins. This work underscores the importance of structural diversity in drug discovery and highlights how compounds like this can serve as key intermediates in generating lead candidates.

The role of fluorinated compounds in modern drug development cannot be overstated. The incorporation of fluorine atoms into pharmaceuticals has been associated with improved pharmacological properties such as increased bioavailability and reduced metabolic clearance. The trifluoropropyl group in tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate exemplifies this trend by contributing to the compound's lipophilicity while maintaining metabolic stability. Such features are critical for optimizing drug-like characteristics and ensuring therapeutic efficacy.

From a synthetic chemistry perspective, the versatility of CAS No. 2680868-93-1 lies in its ability to serve as a precursor for multiple classes of bioactive molecules. The presence of both electrophilic and nucleophilic sites allows for diverse reaction pathways, enabling chemists to construct complex scaffolds with precision. This adaptability has made it a valuable tool in academic research laboratories and industrial settings alike.

The growing interest in fluorinated carbamates as pharmacophores has also spurred innovation in synthetic techniques aimed at their efficient preparation. Methods such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations have been employed to introduce fluorine-containing groups into carbamate derivatives with high regioselectivity. These advancements have not only streamlined the synthesis of compounds like tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate but also opened new avenues for exploring their biological activities.

In conclusion,tert-butyl N-(cyanomethyl)-N-(3,3,3-trifluoropropyl)carbamate (CAS No. 2680868-93-1) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceutical chemistry. Its unique combination of functional groups makes it an indispensable intermediate for constructing biologically active molecules with tailored properties. As research continues to uncover new applications for this compound,CAS No. 2680868-93-1 is poised to play an increasingly significant role in the discovery and development of next-generation therapeutics.